Cas no 453566-03-5 (1-BROMO-3-FLUORO-5-METHYLSULFANYLBENZENE)

• Product Name: 1-BROMO-3-FLUORO-5-METHYLSULFANYLBENZENE
• CAS No: 453566-03-5
• MF: C₇H₆BrFS
• MW: 221.089943408966
• MDL: MFCD11848446
• CID: 4461145
• PubChem ID: 53414440
• Update Time: 2025-04-24

1-BROMO-3-FLUORO-5-METHYLSULFANYLBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-5-methylsulfanylbenzene
• 5-Fluoro-3-(methylthio)bromobenzene
• Benzene, 1-bromo-3-fluoro-5-(methylthio)-
• SCHEMBL879323
• AT32045
• UGPADPFJPFQOKT-UHFFFAOYSA-N
• 1-Bromo-3-fluoro-5-methylsulfanyl-benzene
• 453566-03-5
• MFCD11848446
• DTXSID30696834
• 1-bromo-3-fluoro-5-(methylthio)benzene
• (3-BROMO-5-FLUOROPHENYL)(METHYL)SULFANE
• AKOS032958244
• CS-0194833
• 1-bromo-3-fluoro-5-(methylsulfanyl)benzene
• 1-BROMO-3-FLUORO-5-METHYLSULFANYLBENZENE

• MDL： MFCD11848446
• Inchi： 1S/C7H6BrFS/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key： UGPADPFJPFQOKT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)SC)F

Computed Properties

• Exact Mass: 219.93576g/mol
• Monoisotopic Mass: 219.93576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 227.3±30.0 ºC (760 Torr),
• Flash Point: 91.3±24.6 ºC,
• Solubility: Almost insoluble (0.095 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers